4-ethoxy-N-(5-nitro-2-pyridinyl)benzamide

• IUPAC Name: 4-ethoxy-N-(5-nitropyridin-2-yl)benzamide
• InChI: InChI=1S/C14H13N3O4/c1-2-21-12-6-3-10(4-7-12)14(18)16-13-8-5-11(9-15-13)17(19)20/h3-9H,2H2,1H3,(H,15,16,18)
• InChI Key: KOQMCUBNTBYERO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=NC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C14H13N3O4
• Molecular Weight: 287.27 g/mol

Description

4-ethoxy-N-(5-nitro-2-pyridinyl)benzamide, also known as ENB-0040, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of benzamides and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

4-ethoxy-N-(5-nitro-2-pyridinyl)benzamide works by inhibiting the activity of HDACs, which are enzymes that remove acetyl groups from histones. Histones are proteins that help package DNA into chromosomes and play a crucial role in gene expression. By inhibiting HDACs, 4-ethoxy-N-(5-nitro-2-pyridinyl)benzamide can increase the acetylation of histones, leading to the activation of tumor suppressor genes and the suppression of oncogenes.
Biochemical and Physiological Effects:
4-ethoxy-N-(5-nitro-2-pyridinyl)benzamide has been found to exhibit various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, inhibit angiogenesis, and reduce inflammation. 4-ethoxy-N-(5-nitro-2-pyridinyl)benzamide has also been found to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

4-ethoxy-N-(5-nitro-2-pyridinyl)benzamide has several advantages for lab experiments. It is a highly specific inhibitor of HDACs and has been found to exhibit minimal toxicity in vitro. However, it has been found to have poor solubility in water, which can limit its use in certain experiments. Additionally, 4-ethoxy-N-(5-nitro-2-pyridinyl)benzamide has not been extensively studied in vivo, and its pharmacokinetic properties are not well understood.

Future Directions

There are several future directions for the study of 4-ethoxy-N-(5-nitro-2-pyridinyl)benzamide. One potential direction is the development of more soluble analogs of 4-ethoxy-N-(5-nitro-2-pyridinyl)benzamide that can be used in a wider range of experiments. Another direction is the study of the pharmacokinetic properties of 4-ethoxy-N-(5-nitro-2-pyridinyl)benzamide in vivo, which can help determine its potential as a therapeutic agent. Additionally, the study of 4-ethoxy-N-(5-nitro-2-pyridinyl)benzamide in combination with other drugs or therapies may lead to improved outcomes in the treatment of cancer, inflammation, and neurodegenerative diseases.

Synthesis Methods

4-ethoxy-N-(5-nitro-2-pyridinyl)benzamide can be synthesized using a multi-step process that involves the reaction of 5-nitro-2-pyridinecarboxylic acid with 4-ethoxyaniline. The reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to obtain pure 4-ethoxy-N-(5-nitro-2-pyridinyl)benzamide.

Scientific Research Applications

4-ethoxy-N-(5-nitro-2-pyridinyl)benzamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit various biochemical and physiological effects and has been used in several studies related to cancer, inflammation, and neurodegenerative diseases. 4-ethoxy-N-(5-nitro-2-pyridinyl)benzamide has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. This inhibition can lead to the activation of tumor suppressor genes and the suppression of oncogenes, making it a potential candidate for cancer therapy.